Cas no 2248320-52-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(tert-butoxy)carbonyl]amino}-4-cyclopentylbutanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(tert-butoxy)carbonyl]amino}-4-cyclopentylbutanoate
• CAS No: 2248320-52-5
• MF: C₂₂H₂₈N₂O₆
• MW: 416.467526435852
• CID: 6077978
• PubChem ID: 165730232
• Update Time: 2025-10-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(tert-butoxy)carbonyl]amino}-4-cyclopentylbutanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(tert-butoxy)carbonyl]amino}-4-cyclopentylbutanoate
• 2248320-52-5
• EN300-6525707

• Inchi： 1S/C22H28N2O6/c1-22(2,3)29-21(28)23-15(12-14-8-4-5-9-14)13-18(25)30-24-19(26)16-10-6-7-11-17(16)20(24)27/h6-7,10-11,14-15H,4-5,8-9,12-13H2,1-3H3,(H,23,28)
• InChI Key： FDXQUVSENNTYFF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)CC1CCCC1)=O

Computed Properties

• Exact Mass: 416.19473662g/mol
• Monoisotopic Mass: 416.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 102Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(tert-butoxy)carbonyl]amino}-4-cyclopentylbutanoate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(tert-butoxy)carbonyl]amino}-4-cyclopentylbutanoate (CAS No. 2248320-52-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(tert-butoxy)carbonyl]amino}-4-cyclopentylbutanoate (CAS No. 2248320-52-5) is a highly specialized organic molecule with a complex structure that combines multiple functional groups. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique properties and potential applications. The molecule's structure is characterized by a 1,3-dioxo isoindole ring system, a tert-butoxy carbonyl (Boc) group, and a cyclopentyl substituent, which collectively contribute to its distinctive chemical behavior and reactivity.

Recent studies have highlighted the importance of isoindole derivatives in drug discovery and advanced material synthesis. The isoindole ring system in this compound is known for its stability and ability to participate in various chemical reactions, making it a valuable scaffold for constructing bioactive molecules. The presence of the Boc group adds functionality by introducing a protecting group that can be easily manipulated during synthetic processes. This feature is particularly advantageous in peptide synthesis and other multi-step organic reactions where precise control over functional groups is essential.

The cyclopentyl substituent attached to the butanoate chain introduces steric bulk and rigidity to the molecule, which can influence its physical properties such as solubility, melting point, and interaction with biological systems. Recent research has explored the role of such substituents in enhancing the bioavailability of pharmaceutical compounds by optimizing their pharmacokinetic profiles. Additionally, the combination of these structural elements in CAS No. 2248320-52-5 makes it a promising candidate for applications in catalysis, polymer chemistry, and bioconjugation technologies.

In terms of synthesis, the compound can be prepared through a series of well-established organic reactions, including Friedel-Crafts acylation, nucleophilic substitution, and peptide coupling techniques. The use of modern catalytic methods has further streamlined its production, enabling researchers to achieve higher yields and better purity levels. Advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the molecular structure and analyze its physical properties.

From an applications perspective, CAS No. 2248320-52-5 has shown potential in several cutting-edge areas. In drug discovery, its isoindole core has been linked to anti-inflammatory and anticancer activities in preclinical models. Researchers have also investigated its role as a building block for constructing complex biomolecules and nanomaterials with tailored functionalities. Furthermore, its compatibility with green chemistry principles makes it an attractive option for sustainable chemical processes.

Looking ahead, ongoing studies aim to explore the full spectrum of this compound's properties and applications. Collaborative efforts between academic institutions and industry partners are expected to unlock new possibilities for its use in emerging technologies such as drug delivery systems, biosensors, and nanomedicine. As research continues to deepen our understanding of CAS No. 2248320-52-5's capabilities, it is poised to become an indispensable tool in advancing both scientific knowledge and practical innovations across multiple disciplines.